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Compound of Interest

Compound Name: 3-Ethoxythiophenol

Cat. No.: B1585842

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Ethoxythiophenol, a key building block in
organic synthesis with significant potential in materials science and drug discovery. Authored
from the perspective of a Senior Application Scientist, this document synthesizes its
fundamental properties, handling protocols, and applications, grounded in authoritative

sources.

Core Molecular and Physical Properties

3-Ethoxythiophenol, identified by the CAS Number 86704-82-7, is an aromatic thiol
compound. Its core identity is defined by its molecular formula and weight, which are
fundamental for all stoichiometric and analytical considerations.[1][2][3][4][5]

Table 1: Core Identifiers and Molecular Properties of 3-Ethoxythiophenol
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Property Value Source(s)
Molecular Formula CsH100S [11[3114115]
Molecular Weight 154.23 g/mol [2][3][5][6]
Linear Formula C2Hs0CeH4aSH [2]

CAS Number 86704-82-7 [11[2131[7]
Synonyms 3-Ethoxybenzenethiol, (7]

Benzenethiol, 3-ethoxy-

The physical characteristics of a compound are critical for its application in experimental

settings, dictating everything from reaction conditions to storage requirements. 3-

Ethoxythiophenol is a colorless to pale yellow liquid characterized by a strong, unpleasant

stench typical of thiol compounds.[7][8]

Table 2: Physicochemical Properties of 3-Ethoxythiophenol

Property Value Source(s)
Appearance Colorless to pale yellow liquid [718]

Odor Stench [7]

Density 1.096 g/cmd at 25 °C [7]

Boiling Point 238 -239 °C [21[7]

Flash Point 110 °C (closed cup) [21[7]

Refractive Index

n20/D 1.5706

[2]

Safety, Handling, and Storage

Due to its hazardous nature, the proper handling and storage of 3-Ethoxythiophenol are

paramount to ensure laboratory safety. The compound is classified as a skin and eye irritant

and may cause respiratory irritation.[2]
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Hazard Identification and Precautionary Measures

o Hazard Classifications: Skin Irritation (Category 2), Serious Eye Irritation (Category 2),
Specific target organ toxicity — single exposure (Category 3 - Respiratory system).[2]

» Signal Word: Warning.[2]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2]

The necessary workflow for handling this chemical involves a sequence of preventative

measures to minimize exposure and risk.
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Caption: Recommended workflow for safely handling 3-Ethoxythiophenol.
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First Aid and Emergency Procedures

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[7]

o Skin Contact: Wash with plenty of soap and water.[2]
« Inhalation: Move person into fresh air and keep comfortable for breathing.

e Ingestion: Do not induce vomiting. Rinse mouth.

Synthesis and Characterization

While specific, detailed protocols for the synthesis of 3-Ethoxythiophenol are not widely
published in top-tier journals, its availability from various chemical suppliers indicates that
established manufacturing processes exist.[9][10] The general synthesis of substituted
thiophenols often involves the reduction of corresponding sulfonyl chlorides or the reaction of
aryl halides with a sulfur source.

Spectroscopic Characterization

The identity and purity of 3-Ethoxythiophenol can be confirmed using standard analytical
techniques. An Attenuated Total Reflectance Infrared (ATR-IR) spectrum is available and
provides key information about its functional groups.[11]

Table 3: Key Spectroscopic Data for 3-Ethoxythiophenol
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Technique Data Source

Key Features (Expected)

ATR-IR SpectraBase[11]

- S-H stretch (thiol) ~2550
cm~1- C-O-C stretch (ether)
~1250-1000 cm~*- Aromatic C-
H and C=C stretches

1H NMR Predicted

- Aromatic protons (m, ~6.7-7.2
ppm)- O-CH:z quartet (~4.0
ppm)- S-H singlet (~3.4 ppm)-
CHs triplet (~1.4 ppm)

13C NMR Predicted

- Aromatic carbons (~110-160
ppm)- O-CHz carbon (~63
ppm)- CHs carbon (~15 ppm)

Mass Spec Predicted

Molecular lon (M*) at m/z =
154.05

The logical flow for synthesizing and verifying a compound like 3-Ethoxythiophenol is a multi-

step process that ensures the final product meets the required specifications for research and

development.
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Caption: General workflow for synthesis and quality control.

Applications in Research and Development

3-Ethoxythiophenol serves as a valuable intermediate and building block in several areas,
most notably in materials science and as a potential scaffold in medicinal chemistry.
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Materials Science

A primary application of 3-Ethoxythiophenol is in the functionalization of gold nanoparticles.
The thiol group has a strong affinity for gold surfaces, allowing for the creation of self-
assembled monolayers. These modified nanopatrticles are utilized in the development of
advanced sensor technologies:

o Chemiresistor Sensors: For the detection and quantification of volatile organic compounds
like benzene, toluene, and xylene in water samples.[2]

o Flexible and Tunable Sensors: Monolayer-capped nanoparticles (MCNPs) based on 3-
Ethoxythiophenol are being explored for applications in electronic skin (e-skin) devices due
to their unique sensory properties.[2]

Organic Synthesis and Drug Discovery

In the pharmaceutical and agrochemical industries, 3-Ethoxythiophenol is employed as a
starting material or intermediate.[9] Its bifunctional nature—possessing both a nucleophilic thiol
and an ether linkage on an aromatic ring—allows for diverse chemical modifications. This
makes it a useful component for constructing more complex molecules with potential biological
activity. While specific drug molecules derived directly from 3-Ethoxythiophenol are not
prominently cited, its structural motif is relevant in the broader context of developing novel
therapeutic agents. The thiol group can be used to link to other molecules or to interact with
biological targets.

Conclusion

3-Ethoxythiophenol is a specialized chemical with well-defined physical and hazardous
properties. Its primary utility lies in the field of materials science for the creation of sophisticated
nanoparticle-based sensors. Furthermore, its role as an intermediate in organic synthesis
provides a foundation for its use in the development of new pharmaceuticals and
agrochemicals. Adherence to strict safety protocols is essential when working with this
compound. This guide provides the foundational knowledge required for its effective and safe
use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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